dideuterio(113C)methanone
Cat. No. B568718
M. Wt: 33.031
InChI Key: WSFSSNUMVMOOMR-WGVGGRBOSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05726315
Procedure details
Potassium hydroxide (85% assay, 113.8 g, 1.73 mol) was dissolved in distilled water (750 ml) and to the solution was added 2-bromo-3-hydroxypyridine (300 g, 1.72 mol), ethylenediaminetetraaeetic acid sodium salt (2 mol %, 13.1 g, 0.034 mol) and formalin (37-41% w/v 470 ml, 5.95 mol). The stirred mixture was heated at 90°-95° C. until the assay (HPLC) of remaining starting material fell below 3% (approx 5 h). The reaction mixture was then cooled to room temperature and glacial acetic acid (103 ml) added and stirred for a further 2 h. The precipitated solid was filtered from the mixture and the filtrate saturated with sodium chloride (310 g). The resulting solution was extracted with ethyl acetate (4×280 ml). The combined organic extracts were dried and evaporated to dryness keeping the temperature below 85° C. The residue was assayed by HPLC to determine the quantity of contained 2-bromo-3-hydroxy-6-hydroxymethylpyridine. The yield was typically 65%.
Identifiers
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REACTION_CXSMILES
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[OH-:1].[K+].[Br:3][C:4]1[C:9]([OH:10])=[CH:8][CH:7]=[CH:6][N:5]=1.[Na].[CH2:12]=O>O.C(O)(=O)C>[Br:3][C:4]1[C:9]([OH:10])=[CH:8][CH:7]=[C:6]([CH2:12][OH:1])[N:5]=1 |f:0.1,^1:10|
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Inputs
Step One
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Name
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Quantity
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113.8 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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750 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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300 g
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Type
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reactant
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Smiles
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BrC1=NC=CC=C1O
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Name
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Quantity
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13.1 g
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Type
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reactant
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Smiles
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[Na]
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Name
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Quantity
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470 mL
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Type
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reactant
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Smiles
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C=O
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Step Three
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Name
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Quantity
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103 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for a further 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The stirred mixture was heated at 90°-95° C. until the assay (HPLC)
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CUSTOM
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Type
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CUSTOM
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Details
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below 3% (approx 5 h)
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Duration
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5 h
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated solid was filtered from the mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting solution was extracted with ethyl acetate (4×280 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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The combined organic extracts were dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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the temperature below 85° C
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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BrC1=NC(=CC=C1O)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
